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Compound of Interest

Compound Name: 7-Ethynylcoumarin

Cat. No.: B1422633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Ethynylcoumarin, a versatile
heterocyclic compound with significant applications in medicinal chemistry, bioimaging, and
materials science. Its unique structure, combining the fluorescent coumarin scaffold with a
reactive ethynyl group, makes it a valuable tool for researchers. This document details
commercial sources, key physicochemical properties, established experimental protocols, and
its role in critical signaling pathways.

Commercial Availability

7-Ethynylcoumarin is available from several commercial suppliers, ensuring its accessibility
for research and development purposes. The table below summarizes the offerings from

prominent vendors.

Table 1: Commercial Sources for 7-Ethynylcoumarin
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. Catalog . Available

Supplier Purity . CAS Number
Number Quantities

TCI America E1092 > 98.0% (GC) 200mg, 1 g 270088-04-5

Benchchem B1422633 Not Specified Not Specified 270088-04-5

Chem-Impex 24044 > 98% (GC) Not Specified 270088-04-5

] 50 mg, 250 mg,
LabSolutions E404402 98% 1 270088-04-5
g

Secure Wellness )

E1092-200MG Min. 98.0 (GC) 200 mg 270088-04-5

Group

Physicochemical Properties

The physical and chemical characteristics of 7-Ethynylcoumarin are crucial for its handling,
storage, and application in experimental settings.

Table 2: Physicochemical Data for 7-Ethynylcoumarin

Property Value Source

Molecular Formula C11HeO2 [11[2]

Molecular Weight 170.17 g/mol [1112]

CAS Number 270088-04-5 [L1[2113114]
White to light yellow crystalline

Appearance [2]
powder

Melting Point 132-136 °C [2][4]

- Soluble in organic solvents like

Solubility ] [5]
Dioxane

Storage Conditions 2-8°C [2]
NGKXZMHLZMPKFE-

InChl Key [11[3]

UHFFFAOYSA-N
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Experimental Protocols

The following sections detail established methodologies for the synthesis and characterization
of 7-Ethynylcoumarin, as well as a key application in bioconjugation.

Synthesis of 7-Ethynylcoumarin via Sonogashira
Coupling

A common and efficient method for synthesizing 7-Ethynylcoumarin involves the ethynylation
of a 7-hydroxycoumarin precursor.[3] This process typically involves the activation of the
hydroxyl group to a triflate, which is an excellent leaving group for the subsequent palladium-
catalyzed Sonogashira cross-coupling reaction.[3]

Step 1: Synthesis of 7-(Trifluoromethylsulfonyloxy)coumarin

Dissolve 7-hydroxycoumarin in a suitable anhydrous solvent (e.g., dichloromethane) under
an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0 °C in an ice bath.
e Add a base, such as pyridine, to the solution.[3]

o Slowly add trifluoromethanesulfonic anhydride (triflic anhydride) dropwise to the stirred
solution.[3]

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress
by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over
anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel.

Step 2: Sonogashira Coupling to form 7-Ethynylcoumarin
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To a sealed tube under an inert atmosphere, add the 7-(Trifluoromethylsulfonyloxy)coumarin
intermediate, a palladium catalyst (e.g., Pd(PPhs)4), and a copper(l) co-catalyst (e.g., Cul).[5]

Add a suitable solvent, such as dry dioxane or THF.[5]

Add an alkyne source, such as ethynyltrimethylsilane, and a base, typically an amine like
diisopropylethylamine (DIPEA) or triethylamine (TEA).[5]

Seal the tube and heat the reaction mixture at a specified temperature (e.g., 45-60 °C)
overnight.[5]

After cooling, if a trimethylsilyl (TMS) protecting group was used, deprotect it using a reagent
like tetrabutylammonium fluoride (TBAF) or potassium carbonate in methanol.

Work up the reaction by diluting with water and extracting with an organic solvent.

Dry, concentrate, and purify the final product, 7-Ethynylcoumarin, using silica gel
chromatography.

Caption: Workflow for the synthesis of 7-Ethynylcoumarin.

Structural and Purity Verification

To confirm the structural integrity and purity of synthesized 7-Ethynylcoumarin, a combination

of spectroscopic and chromatographic techniques is essential.[3]

Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectroscopy are used to confirm the
chemical structure and the position of the ethynyl group.

Mass Spectrometry (MS): Provides verification of the molecular weight (170.17 g/mol ).[1][2]
[31[4]

Infrared (IR) Spectroscopy: Used to identify the characteristic C=C stretch of the ethynyl
group, which typically appears around 2100 cm~1,[3]

High-Performance Liquid Chromatography (HPLC): Employed to determine the purity of the
final compound.[3]
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Application in Bioconjugation via Click Chemistry

The terminal alkyne of 7-Ethynylcoumarin makes it an ideal substrate for Copper(l)-catalyzed
Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click chemistry". This reaction allows
for the efficient and specific covalent attachment of the fluorescent coumarin moiety to azide-
modified biomolecules such as proteins, nucleic acids, or small-molecule probes.[3]

General Protocol for CUAAC Labeling:

Dissolve the azide-modified biomolecule in a suitable aqueous buffer (e.g., phosphate-
buffered saline).

e Prepare a stock solution of 7-Ethynylcoumarin in an organic solvent like DMSO.

» Prepare fresh stock solutions of the copper(l) source (e.g., copper(ll) sulfate) and a reducing
agent (e.g., sodium ascorbate). A copper ligand such as TBTA can be included to stabilize
the Cu(l) oxidation state.

 In areaction vessel, combine the azide-biomolecule, 7-Ethynylcoumarin, the reducing
agent, and finally the copper source.

 Incubate the reaction at room temperature for 1-4 hours.

e The resulting fluorescently labeled biomolecule can be purified from excess reagents using
methods appropriate for the biomolecule, such as dialysis, size-exclusion chromatography,
or precipitation.

Caption: Covalent labeling using 7-Ethynylcoumarin via CUAAC.

Role in Signaling Pathways and Drug Development

Coumarin derivatives are recognized for their wide array of biological activities and their
interaction with key cellular signaling pathways, making them a focus for therapeutic agent
development.[3] Modifications at the 7-position are particularly critical for modulating
pharmacological properties.[3]

Inhibition of Cytochrome P450 Enzymes
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7-Ethynylcoumarin and its derivatives are notable for their role as inhibitors of cytochrome
P450 (CYP) enzymes, particularly CYP1A1 and CYP1A2.[3] These enzymes are crucial for
drug metabolism and the metabolic activation of procarcinogens. By inhibiting these enzymes,
7-Ethynylcoumarin can influence drug efficacy and safety profiles and may play a role in
cancer chemoprevention by preventing the activation of carcinogens.[3]

Modulation of PIBK/AKT Signaling

The PI3K/AKT signaling pathway is a critical regulator of cell survival, proliferation, and growth.
[6] Its dysregulation is a common feature in many human cancers. Coumarin derivatives have
been designed and synthesized as cytotoxic agents that function through the inhibition of this
pathway.[6] By targeting key kinases like PI3K and AKT, these compounds can induce
apoptosis (programmed cell death) and cause cell-cycle arrest in cancer cells, highlighting a
promising strategy for anticancer drug development.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1422633#commercial-sources-for-7-
ethynylcoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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